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Compound of Interest

Compound Name: ORM-3819

Cat. No.: B609771 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical and safety information for the

management of ORM-3819, a potent inotropic agent. While a comprehensive Safety Data

Sheet (SDS) for ORM-3819 is not publicly available, this document outlines prudent practices

based on its known chemical properties and general laboratory safety protocols.

Key Characteristics of ORM-3819
ORM-3819, with the CAS number 360794-85-0, is a research chemical with specific

biochemical activities. A summary of its known properties is presented below to inform handling

and disposal procedures.
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Property Data

CAS Number 360794-85-0

Synonyms

4-Hydroxy-3-methoxy-2-nitro-benzaldehyde 2-

[4-[(4R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-

pyridazinyl]phenyl]hydrazone, L-6-{4-[N′-(4-

Hydroxi-3-methoxy-2-nitro-benzylidene)-

hydrazino]-phenyl}-5-methyl-4,5-dihydro-2 H-

pyridazin-3-one

Appearance Light orange to dark orange powder

Solubility Soluble in DMSO (30 mg/mL, clear)

Storage Temperature 2-8°C

Biochemical Action

Binds to cardiac troponin C (cTnC) and acts as

a selective and potent inhibitor of

phosphodiesterase III (PDE III).

Operational Handling and Personal Protective
Equipment (PPE)
Given the absence of specific toxicological data, ORM-3819 should be handled with caution in

a controlled laboratory setting. Adherence to the following procedures is essential to minimize

exposure risk.

Engineering Controls:

Work with ORM-3819 should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are mandatory. Gloves should be

inspected before use and changed frequently, especially if contact with the substance is
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suspected.

Skin and Body Protection: A laboratory coat or gown should be worn. Ensure it is buttoned to

its full length.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used.

Step-by-Step Disposal Procedures for ORM-3819
Without a specific Safety Data Sheet, a conservative approach to waste disposal is required.

The following workflow provides a general framework for the proper disposal of ORM-3819 and

its associated waste.

1. Waste Segregation and Collection:

All solid waste contaminated with ORM-3819 (e.g., weighing paper, contaminated gloves,

pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing ORM-3819 should be collected in a separate, sealed, and clearly

labeled hazardous waste container. Avoid mixing with other chemical waste streams unless

compatibility is known.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"ORM-3819," and the CAS number "360794-85-0."

3. Storage of Waste:

Waste containers should be stored in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

4. Consultation and Professional Disposal:

Crucially, contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor. They will provide specific guidance based on

local, state, and federal regulations.
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Provide the contractor with all available information on ORM-3819, including its chemical

name, CAS number, and any known properties.

5. Documentation:

Maintain a detailed record of the amount of ORM-3819 disposed of and the date of disposal.

The following diagram illustrates the decision-making process for the disposal of a research

chemical lacking a specific SDS.
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Implement general disposal
protocol for research chemicals.

No

Segregate waste (solid/liquid)
in labeled containers.

Consult Institutional Safety Officer
and/or licensed waste contractor.

Arrange for professional
disposal according to

regulations.

Document all disposal
activities.

Click to download full resolution via product page

Caption: Disposal workflow for a research chemical without a specific SDS.

Understanding the Signaling Pathways of ORM-3819
ORM-3819 exerts its effects through two primary mechanisms: sensitizing cardiac troponin C

(cTnC) to calcium and inhibiting phosphodiesterase III (PDE III). The diagram below illustrates

these interconnected signaling pathways.
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Caption: Signaling pathways of ORM-3819 in cardiac muscle cells.
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By adhering to these guidelines, researchers can manage and dispose of ORM-3819 in a

manner that prioritizes safety and regulatory compliance, thereby fostering a secure and

responsible research environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of ORM-3819: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609771#orm-3819-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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